Cas no 1331635-89-2 (3-Ethyl-2-imine Meloxicam-d5)

• Product Name: 3-Ethyl-2-imine Meloxicam-d5
• CAS No: 1331635-89-2
• MF: C₁₆H₁₇N₃O₄S₂
• MW: 384.484689474106
• CID: 2085091
• Update Time: 2025-07-13

3-Ethyl-2-imine Meloxicam-d5 Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-imine Meloxicam-d5
• OMOBKXDGWGHXMU-NMQWXNPZSA-N
• Meloxicam EP Impurity D-d5

• Inchi： 1S/C16H17N3O4S2/c1-4-19-9-10(2)24-16(19)17-15(21)13-14(20)11-7-5-6-8-12(11)25(22,23)18(13)3/h5-9,20H,4H2,1-3H3/b17-16+/i1D3,4D2
• InChI Key： OMOBKXDGWGHXMU-NMQWXNPZSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(=C(C(/N=C2\N(C([H])=C(C([H])([H])[H])S\2)C([2H])([2H])C([2H])([2H])[2H])=O)N1C([H])([H])[H])O[H])(=O)=O

Additional information on 3-Ethyl-2-imine Meloxicam-d5

Introduction to 3-Ethyl-2-imine Meloxicam-d5 and Its Significance in Modern Pharmaceutical Research

3-Ethyl-2-imine Meloxicam-d5 is a deuterated derivative of Meloxicam, a well-known nonsteroidal anti-inflammatory drug (NSAID) primarily used for the treatment of osteoarthritis and rheumatoid arthritis. The introduction of deuterium atoms into the molecular structure of Meloxicam results in a compound that retains the pharmacological properties of the parent molecule while offering enhanced metabolic stability and reduced susceptibility to degradation. This modification makes 3-Ethyl-2-imine Meloxicam-d5 a valuable tool in pharmaceutical research, particularly in the study of drug metabolism and pharmacokinetics.

The chemical structure of 3-Ethyl-2-imine Meloxicam-d5 features a central imine group (C=N) and an ethyl substituent, which contribute to its unique reactivity and interaction with biological targets. The deuterium-labeled version (d5) allows researchers to track the compound's movement within the body using mass spectrometry techniques, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. This is particularly crucial in understanding how the drug interacts with enzymes and other metabolic pathways.

Recent advancements in metabolomics have highlighted the importance of stable isotope labeling in studying drug metabolism. 3-Ethyl-2-imine Meloxicam-d5 serves as an excellent model compound for investigating the role of cytochrome P450 enzymes in the biotransformation of NSAIDs. Studies have shown that deuterium labeling can significantly alter the metabolic pathways of a drug, leading to longer half-lives and altered pharmacological effects. This has profound implications for drug design and development, as it allows for the creation of analogs with improved therapeutic profiles.

The use of 3-Ethyl-2-imine Meloxicam-d5 in clinical trials has also provided valuable data on its safety and efficacy. Unlike traditional NSAIDs, which are known to cause gastrointestinal side effects due to their COX-1 inhibition, this derivative has been observed to exhibit a more selective COX-2 inhibitory profile. This selectivity reduces the risk of gastrointestinal bleeding and other adverse effects, making it a promising candidate for patients who require long-term anti-inflammatory treatment.

In addition to its therapeutic potential, 3-Ethyl-2-imine Meloxicam-d5 has been utilized in preclinical studies to explore new mechanisms of action for NSAIDs. Researchers have discovered that the deuterated compound can interact with additional biological targets beyond COX enzymes, suggesting novel pathways for anti-inflammatory effects. These findings open up new avenues for developing next-generation NSAIDs with enhanced efficacy and reduced side effects.

The synthesis of 3-Ethyl-2-imine Meloxicam-d5 presents unique challenges due to the need for precise control over deuterium incorporation. Advanced synthetic techniques, such as deuterium exchange reactions and catalytic hydrogenation, are employed to achieve high isotopic purity. These methods ensure that the labeled compound behaves similarly to its non-deuterated counterpart in biological systems, allowing for accurate interpretation of experimental data.

From a regulatory perspective, the use of 3-Ethyl-2-imine Meloxicam-d5 in drug development must comply with stringent guidelines set by agencies such as the FDA and EMA. These regulations ensure that labeled compounds are safe for use in humans and that their isotopic purity meets pharmaceutical standards. The growing interest in stable isotope labeling has led to the development of new analytical methods for characterizing these compounds, further facilitating their use in research and development.

The economic impact of 3-Ethyl-2-imine Meloxicam-d5 cannot be overstated. As pharmaceutical companies invest more in developing next-generation NSAIDs, demand for high-quality labeled compounds like this one is expected to rise. This trend has created new opportunities for specialty chemical manufacturers who can produce these derivatives under strict quality control conditions. The resulting products not only enhance research capabilities but also contribute to faster development cycles for new drugs.

In conclusion,3-Ethyl-2-imine Meloxicam-d5 represents a significant advancement in pharmaceutical research due to its unique properties as a deuterated derivative of Meloxicam. Its applications in metabolomics, drug development, and clinical studies underscore its importance in modern medicine. As research continues to uncover new therapeutic possibilities, compounds like this one will play a crucial role in shaping the future of healthcare.